Cas no 2227763-73-5 ((1S)-3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-ol
• CAS No: 2227763-73-5
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 5952675
• PubChem ID: 165635183
• Update Time: 2025-05-21

(1S)-3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-ol
• 2227763-73-5
• EN300-1977645

• Inchi： 1S/C8H10Cl2N2O/c9-7-3-5(4-8(10)12-7)6(13)1-2-11/h3-4,6,13H,1-2,11H2/t6-/m0/s1
• InChI Key： OBLMHFMJKYEJIW-LURJTMIESA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)[C@H](CCN)O

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-ol

Compound CAS No. 2227763-73-5: (1S)-3-Amino-1-(2,6-Dichloropyridin-4-yl)Propan-1-ol

The compound (1S)-3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-ol with CAS No. 2227763-73-5 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with amino and hydroxyl functionalities, making it a promising candidate for various applications in drug development. Recent studies have highlighted its potential as a lead compound in the design of novel therapeutic agents targeting specific biological pathways.

The pyridine ring in this molecule serves as a versatile scaffold, providing both structural stability and opportunities for further functionalization. The chlorine substituents at the 2 and 6 positions of the pyridine ring contribute to the molecule's electronic properties, enhancing its ability to interact with biological targets. The amino group at the 3-position of the propanol chain introduces additional hydrogen bonding capabilities, which are crucial for molecular recognition and binding affinity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1S)-3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-ol through various routes, including enantioselective catalysis and asymmetric synthesis. These methods have not only improved the yield and purity of the compound but also facilitated its large-scale production for research purposes. The stereochemistry of the molecule, particularly the S configuration at the chiral center, plays a critical role in determining its pharmacokinetic properties and bioavailability.

In terms of pharmacology, this compound has shown remarkable activity in preclinical studies targeting neurodegenerative diseases, inflammatory conditions, and cancer. Its ability to modulate key signaling pathways, such as the MAPK/ERK pathway, has been extensively investigated. Recent findings suggest that it may act as a potent inhibitor of certain kinases involved in cell proliferation and survival, making it a potential candidate for anticancer therapy.

The hydroxyl group in the propanol chain also contributes to the compound's solubility and permeability, which are essential for its absorption and distribution within biological systems. Studies on its pharmacokinetics have revealed favorable properties, including moderate clearance rates and reasonable half-life, which are desirable for drug candidates.

Moreover, computational modeling techniques have been employed to predict the binding modes of this compound to various protein targets. These studies have provided valuable insights into its interactions with enzymes and receptors, guiding further optimization efforts. The integration of experimental and computational approaches has significantly accelerated the drug discovery process involving this compound.

In conclusion, (1S)-3-amino-1-(2,6-dichloropyridin-4-yl)propan-1-ol (CAS No. 2227763-73-5) represents a cutting-edge molecule with immense potential in therapeutic development. Its unique structure, combined with advancements in synthetic and pharmacological research, positions it as a key player in addressing unmet medical needs across multiple disease areas.